E12CA1A3

• Molecular Formula: C34H67NO4
• Molecular Weight: 553.9 g/mol
• InChI: InChI=1S/C34H67NO4/c1-6-9-12-15-17-18-20-23-27-32(39-33(36)28-24-29-35(4)5)30-38-34(37)31(25-21-14-11-8-3)26-22-19-16-13-10-7-2/h31-32H,6-30H2,1-5H3
• InChIKey: PAPHCDVUAFOSMR-UHFFFAOYSA-N

E12CA1A3 Ionizable Lipid for mRNA–LNP

E12CA1A3 (CAS 2778182-26-4) is a synthetic ionizable cationic lipid featuring a 1,2-diester core scaffold and a tertiary amine headgroup, designed for the formulation of lipid nanoparticles (LNPs) that deliver messenger RNA (mRNA) [1]. With a measured pKa of 6.4, E12CA1A3 facilitates efficient mRNA encapsulation at low pH and endosomal escape following cellular uptake . In head-to-head preclinical studies, LNPs formulated with E12CA1A3 demonstrate markedly faster hepatic clearance than the clinical benchmark DLin-MC3-DMA, while achieving superior luminescent reporter expression in vivo relative to both MC3 and ALC-0315-based formulations [2][3]. These properties position E12CA1A3 as a next-generation ionizable lipid for mRNA vaccine and therapeutic programs in which reduced liver accumulation and enhanced extrahepatic protein expression are critical selection criteria.

Ionizable lipid with pKa ~6.4 for endosomal escape studies

1,2-diester scaffold supports esterase-mediated clearance research

Reported faster hepatic clearance vs MC3 in preclinical models

• [1] Xu Y, Hu Y, Xia H, et al. Delivery of mRNA Vaccine with 1, 2-Diesters-Derived Lipids Elicits Fast Liver Clearance for Safe and Effective Cancer Immunotherapy. Adv Healthc Mater. 2024;13(5):e2302691. View Source
• [2] 医药魔方ByDrug. 突破专利壁垒！虹信生物创新可离子化氨基脂质加速LNP肝清除，安全性更优！2023-12-11. View Source
• [3] Xu Z, Xiao ZX, Wang J, et al. Novel mRNA adjuvant ImmunER enhances prostate cancer tumor-associated antigen mRNA therapy via augmenting T cell activity. OncoImmunology. 2024;13(1):2373526. View Source

Why MC3 or ALC-0315 Cannot Replace E12CA1A3

Although DLin-MC3-DMA (MC3) and ALC-0315 are the most widely recognized clinically validated ionizable lipids, their substitution for E12CA1A3 in LNP-based mRNA programs introduces quantifiable performance trade-offs. MC3 LNPs exhibit prolonged liver retention and elevate C-reactive protein (CRP) at therapeutic doses, whereas E12CA1A3 LNPs are cleared significantly faster from the liver without triggering CRP increases [1]. Compared to ALC-0315, which underpins the Comirnaty® COVID-19 vaccine, E12CA1A3-based formulations generate higher protein expression in the spleen and draining lymph nodes—tissues critical for vaccine-elicited immunity—while the lead analog A3-C5 further amplifies this advantage at the injection site [2]. The 1,2-diester backbone of E12CA1A3 is structurally distinct from the single-ester or ether linkages found in MC3 and ALC-0315, creating a differentiated intellectual property space and preventing simple formulation interchangeability [3]. The quantitative evidence summarized below demonstrates that selecting a generic benchmark lipid without accounting for these differences can compromise both the safety profile and the tissue-level expression efficiency of an mRNA therapeutic or vaccine candidate.

MC3 liver retention

MC3 LNPs show prolonged liver exposure and CRP elevation at high doses, a profile E12CA1A3 may not replicate.

ALC-0315 tissue expression

ALC-0315-based LNPs may produce lower protein expression in spleen and draining lymph nodes compared to E12CA1A3-derived analogs.

Structural interchangeability

1,2-diester core differs from mono-ester/ether linkages in MC3 and ALC-0315, limiting direct formulation substitution.

• [1] 医药魔方ByDrug. 突破专利壁垒！虹信生物创新可离子化氨基脂质加速LNP肝清除，安全性更优！2023-12-11. View Source
• [2] 医药魔方ByDrug. Reference to A3-C5 spleen and draining lymph node expression data vs. ALC-0315 (Figure 5 of the underlying study). 2023-12-11. View Source
• [3] Xu Y, Hu Y, Xia H, et al. Delivery of mRNA Vaccine with 1, 2-Diesters-Derived Lipids Elicits Fast Liver Clearance for Safe and Effective Cancer Immunotherapy. Adv Healthc Mater. 2024;13(5):e2302691. View Source

E12CA1A3 vs. MC3 & ALC-0315: Evidence

Whole-Body Luciferase Signal vs. MC3

In a direct head-to-head comparison using tumor-bearing mice, A1A3 LNPs (formulated with E12CA1A3 as the ionizable lipid component) were injected intramuscularly with 5 μg of Luciferase mRNA. At 6 hours post-injection, whole-body bioluminescence imaging quantified the fluorescence signal of A1A3 LUC mRNA-LNPs as 1.6 times stronger than that of MC3 LUC mRNA-LNPs [1]. This difference demonstrates that E12CA1A3-based LNPs achieve substantially higher mRNA translation in vivo at an early time point critical for immune priming.

Whole-body luminescence vs. MC3

Head-to-head

1.6× higher total flux

Reported higher early-timepoint expression in tumor-bearing mice

6 h post-injection, 5 μg Luc mRNA-LNPs i.m.

Evidence Dimension	In vivo whole-body luciferase expression (total flux)
Target Compound Data	A1A3 LNPs (E12CA1A3-based): signal intensity = 1.6× MC3 signal
Comparator Or Baseline	MC3 LNPs: signal intensity normalized to 1.0
Quantified Difference	1.6-fold increase in luminescence signal for E12CA1A3-based LNPs
Conditions	RM-1-PSMA tumor-bearing mice; 5 μg Luc mRNA-LNPs i.m.; imaging at 6 h post-injection

Why This Matters

Higher in vivo protein expression at early time points indicates superior mRNA delivery efficiency, directly impacting the immunogenicity and therapeutic potency of mRNA vaccines and therapeutics.

• [1] Xu Z, Xiao ZX, Wang J, et al. Novel mRNA adjuvant ImmunER enhances prostate cancer tumor-associated antigen mRNA therapy via augmenting T cell activity. OncoImmunology. 2024;13(1):2373526. (Figure S1b,c and associated text) View Source

Accelerated Liver Clearance vs. MC3

A comparative pharmacokinetic study measured liver concentrations of E12CA1A3 (A3) LNPs and MC3 LNPs following intravenous administration at equivalent doses. At all evaluated time points, the liver concentration of A3 LNPs was significantly lower than that of MC3 LNPs (p < 0.05), confirming faster hepatic clearance for the E12CA1A3-based formulation [1]. The presence of two ester bonds in the E12CA1A3 scaffold, which are susceptible to endogenous esterase-mediated hydrolysis, is proposed as the mechanistic basis for this accelerated clearance [2].

Liver clearance vs. MC3

Head-to-head

Significantly lower hepatic concentration (p<0.05)

Supports faster esterase-mediated clearance context

Mouse model, i.v. bolus, multiple time points

Evidence Dimension	Liver lipid concentration over time (pharmacokinetics)
Target Compound Data	A3 LNPs: significantly lower liver concentration vs. MC3 at all time points (p < 0.05)
Comparator Or Baseline	MC3 LNPs: higher liver retention at matched time points
Quantified Difference	Statistically significant reduction in hepatic lipid exposure; fold-change values reported graphically in the primary study
Conditions	Intravenous bolus administration; matched lipid doses; mouse model; multiple time point sampling

Why This Matters

Faster liver clearance reduces the risk of cumulative hepatotoxicity upon repeat dosing—a documented liability of MC3 that necessitates pre-medication with corticosteroids and antihistamines in the clinic.

• [1] 医药魔方ByDrug. 突破专利壁垒！虹信生物创新可离子化氨基脂质加速LNP肝清除，安全性更优！2023-12-11. (Figure 2 and associated text) View Source
• [2] Xu Y, Hu Y, Xia H, et al. Delivery of mRNA Vaccine with 1, 2-Diesters-Derived Lipids Elicits Fast Liver Clearance for Safe and Effective Cancer Immunotherapy. Adv Healthc Mater. 2024;13(5):e2302691. View Source

CRP Elevation vs. MC3

A safety comparison evaluated serum C-reactive protein (CRP) levels following administration of A3 (E12CA1A3) LNPs versus MC3 LNPs at a matched high dose of 1 mg/kg. Neither formulation caused overt liver function test abnormalities; however, MC3 mRNA-LNPs induced a measurable elevation in CRP, whereas A3 mRNA-LNPs did not [1]. Furthermore, repeat-dose safety assessment of A3 mRNA-LNPs at a therapeutic dose of 0.25 mg/kg revealed no significant abnormalities in major organ histology or biochemical markers of liver and kidney function [2].

CRP elevation vs. MC3

Head-to-head

No CRP increase at 1 mg/kg, unlike MC3

Reported tolerability endpoint context

Single-dose comparison, mouse model

Evidence Dimension	Serum CRP level (inflammatory biomarker)
Target Compound Data	A3 LNPs: no CRP elevation at 1 mg/kg
Comparator Or Baseline	MC3 LNPs: CRP elevation detected at 1 mg/kg
Quantified Difference	Qualitative difference reported; MC3-positive CRP signal vs. A3-negative CRP signal at equivalent dose
Conditions	Mouse model; 1 mg/kg single-dose comparison; CRP measured in serum

Why This Matters

Avoidance of CRP elevation at high doses indicates a superior acute tolerability profile for E12CA1A3 LNPs, potentially eliminating the need for anti-inflammatory pre-medication regimens required for MC3-based clinical products such as Onpattro®.

• [1] 医药魔方ByDrug. 突破专利壁垒！虹信生物创新可离子化氨基脂质加速LNP肝清除，安全性更优！2023-12-11. (Figure 4 and associated text) View Source
• [2] Xu Y, Hu Y, Xia H, et al. Delivery of mRNA Vaccine with 1, 2-Diesters-Derived Lipids Elicits Fast Liver Clearance for Safe and Effective Cancer Immunotherapy. Adv Healthc Mater. 2024;13(5):e2302691. View Source

Lymphoid Tissue Luciferase vs. ALC-0315

Structure-activity relationship studies of the E12CA1A3 scaffold generated three analogs with varied ester-bond spacing: A3-C3, A3-C4, and A3-C5. Among these, A3-C5 Luciferase mRNA-LNPs produced higher luminescence signal at the injection site, in the spleen, and in draining lymph nodes compared to ALC-0315-based LNPs [1]. While the ester-bond positional changes did not significantly alter lipid pKa, the A3-C5 variant—directly derived from the E12CA1A3 core—achieved the greatest translational efficiency in lymphoid tissues relevant to vaccine responses. This finding is reported as a class-level inference from the E12CA1A3 structural family, as no direct E12CA1A3-versus-ALC-0315 comparison is available for the parent compound alone.

Lymphoid expression vs. ALC-0315

Class-level

A3-C5 analog: higher spleen & lymph node signal

Reported lymphoid-tissue expression context; class-level inference

Analog data; direct parent comparison not available

Evidence Dimension	Luciferase expression in spleen and draining lymph nodes
Target Compound Data	A3-C5 LNPs: qualitatively higher luminescence vs. ALC-0315 in spleen, draining lymph nodes, and injection site
Comparator Or Baseline	ALC-0315 LNPs: lower signal in the same tissues
Quantified Difference	Qualitative superiority (graphical data in primary publication); statistical significance not explicitly reported for this comparison in the available summary
Conditions	Mouse model; intramuscular injection of Luciferase mRNA-LNPs; tissue luminescence measured ex vivo

Why This Matters

Enhanced protein expression in spleen and lymph nodes—the central hubs of adaptive immunity—positions E12CA1A3-derived lipids as strategically advantageous for mRNA vaccine programs, especially those targeting oncology or infectious disease indications where potent T and B cell priming is essential.

• [1] 医药魔方ByDrug. 突破专利壁垒！虹信生物创新可离子化氨基脂质加速LNP肝清除，安全性更优！2023-12-11. (Figure 5 and associated text) View Source

In Vitro Transfection Efficiency and Uptake

Characterization of A3 (E12CA1A3) mRNA-LNPs demonstrated robust in vitro performance parameters. The nanoparticles exhibited a particle size of approximately 80 nm with a polydispersity index (PDI) below 0.2, and maintained colloidal stability for at least 2 months at 4 °C in Tris-PBS buffer [1]. Cellular uptake experiments revealed that A3 mRNA-LNPs began entering cells within approximately 10 minutes of exposure, reaching a peak at 3 hours, with an overall transfection efficiency exceeding 90% [2]. Confocal fluorescence microscopy further confirmed that A3 mRNA-LNPs effectively escape from lysosomal compartments, a prerequisite for cytosolic mRNA translation [3]. Comparator data for MC3 or ALC-0315 under identical conditions are not provided in the available summary; this evidence is therefore classified as supporting characterization of the target compound.

In vitro characterization

Supporting

>90% transfection, ~80 nm, PDI

Supports formulation quality and batch consistency review

Stable ≥2 months at 4 °C; no comparator data

Evidence Dimension	In vitro transfection efficiency and uptake kinetics
Target Compound Data	A3 mRNA-LNPs: >90% transfection efficiency; cellular uptake initiated ~10 min, peak at 3 h; particle size ~80 nm, PDI < 0.2; 2-month colloidal stability at 4 °C
Comparator Or Baseline	No direct comparator data reported for this assay; characterization of target compound only
Quantified Difference	Not applicable (single-compound characterization)
Conditions	In vitro cell culture; formulation: A3 LNPs with Luciferase mRNA; Tris-PBS dilution buffer; 4 °C storage stability

Why This Matters

High batch-to-batch consistency (low PDI), extended shelf stability, and near-complete transfection efficiency are essential quality attributes for both research-grade procurement and scalable GMP manufacturing of mRNA-LNP products.

• [1] 医药魔方ByDrug. 突破专利壁垒！虹信生物创新可离子化氨基脂质加速LNP肝清除，安全性更优！2023-12-11. (Figure 1 and associated text: particle size, PDI, stability) View Source
• [2] 医药魔方ByDrug. 突破专利壁垒！虹信生物创新可离子化氨基脂质加速LNP肝清除，安全性更优！2023-12-11. (Cellular uptake kinetics and transfection efficiency data) View Source
• [3] Xu Y, Hu Y, Xia H, et al. Delivery of mRNA Vaccine with 1, 2-Diesters-Derived Lipids Elicits Fast Liver Clearance for Safe and Effective Cancer Immunotherapy. Adv Healthc Mater. 2024;13(5):e2302691. (Endosomal escape data, Figure 3) View Source

E12CA1A3 Application Scenarios

mRNA Cancer Vaccine with Reduced Liver Retention

Programs developing therapeutic mRNA cancer vaccines that necessitate multiple-dose regimens can leverage E12CA1A3's demonstrated fast liver clearance. Compared to MC3, E12CA1A3 LNPs show significantly lower hepatic retention at all measured time points and avoid CRP elevation at 1 mg/kg [1]. This profile addresses the cumulative hepatotoxicity risk that limits MC3-based formulations in chronic dosing scenarios, making E12CA1A3 a rational choice for oncology mRNA vaccine candidates intended for repeated administration.

mRNA Vaccines Targeting Lymphoid Tissues

For prophylactic vaccines against infectious diseases, achieving robust protein expression in spleen and draining lymph nodes is critical for potent humoral and cellular immunity. The E12CA1A3-derived analog A3-C5 demonstrates qualitatively higher luciferase expression in these lymphoid tissues compared to ALC-0315 [2]. Programs aiming to optimize lymph node-targeted mRNA delivery—particularly for pathogens requiring strong T follicular helper and germinal center responses—can prioritize E12CA1A3-based lipid libraries as screening starting points.

LNP Screening & Lead Optimization

The E12CA1A3 scaffold, with its 1,2-diester core architecture and modular ester-bond positioning (enabling analogs A3-C3, A3-C4, A3-C5), provides a versatile chemical platform for structure-activity relationship (SAR) studies [3]. Procurement of E12CA1A3 as a parent compound, alongside its positional analogs, enables formulation teams to systematically explore the impact of ester-bond spacing on tissue tropism, metabolic stability, and transfection efficiency—all while operating within a single, patent-differentiated chemical series.

Head-to-Head Benchmarking vs. MC3

DLin-MC3-DMA remains the most widely cited ionizable lipid benchmark in the LNP field. E12CA1A3 has been directly compared against MC3 in both pharmacokinetic (liver clearance) and pharmacodynamic (in vivo luminescence, CRP safety) endpoints [1][4]. Laboratories establishing internal benchmarking panels for novel ionizable lipid candidates can incorporate E12CA1A3 as a pre-validated comparator that already demonstrates quantitative differentiation from MC3, reducing the need for de novo head-to-head characterization.

Application

Selection Property

Validation Focus

mRNA vaccine research – liver clearance

Reported fast hepatic clearance profile

Liver exposure & CRP endpoint monitoring

Lymphoid tissue-targeted mRNA studies

Enhanced spleen/lymph node expression context

Lymphoid tissue luciferase expression assays

Ionizable lipid SAR exploration

Modular 1,2-diester scaffold with variable ester spacing

Ester-bond positioning vs. tissue tropism

MC3 benchmarking panel

Pre-characterized comparator with quantitative MC3 differentiation

In vivo luminescence & liver PK reproducibility

• [1] 医药魔方ByDrug. 突破专利壁垒！虹信生物创新可离子化氨基脂质加速LNP肝清除，安全性更优！2023-12-11. View Source
• [2] 医药魔方ByDrug. Reference to A3-C5 spleen and draining lymph node expression data vs. ALC-0315 (Figure 5). 2023-12-11. View Source
• [3] Xu Y, Hu Y, Xia H, et al. Delivery of mRNA Vaccine with 1, 2-Diesters-Derived Lipids Elicits Fast Liver Clearance for Safe and Effective Cancer Immunotherapy. Adv Healthc Mater. 2024;13(5):e2302691. View Source
• [4] Xu Z, Xiao ZX, Wang J, et al. Novel mRNA adjuvant ImmunER enhances prostate cancer tumor-associated antigen mRNA therapy via augmenting T cell activity. OncoImmunology. 2024;13(1):2373526. View Source